Cas no 898778-16-0 (5-(1,3-Dioxolan-2-yl)-2-(4-Iodobenzoyl)thiophene)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-(4-Iodobenzoyl)thiophene
• CAS No: 898778-16-0
• MF: C₁₄H₁₁IO₃S
• MW: 386.204815149307
• MDL: MFCD07699138
• CID: 867504
• PubChem ID: 24723499
• Update Time: 2025-04-19

5-(1,3-Dioxolan-2-yl)-2-(4-Iodobenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-iodophenyl)methanone
• 5-(1,3-DIOXOLAN-2-YL)-2-(4-IODOBENZOYL)THIOPHENE
• [5-(1,3-Dioxolan-2-yl)thiophen-2-yl](4-iodophenyl)methanone
• 898778-16-0
• 2-[5-(4-IODOBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• DTXSID20641939
• AKOS016018608
• MFCD07699138
• 5-(1,3-Dioxolan-2-yl)-2-(4-Iodobenzoyl)thiophene

• MDL： MFCD07699138
• Inchi： 1S/C14H11IO3S/c15-10-3-1-9(2-4-10)13(16)11-5-6-12(19-11)14-17-7-8-18-14/h1-6,14H,7-8H2
• InChI Key： IVUFECODFWKOGF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1=CC=C(C2OCCO2)S1)=O

Computed Properties

• Exact Mass: 385.94700
• Monoisotopic Mass: 385.94736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 3.62910